Cas no 91658-50-3 (3-Decyn-2-one)

3-Decyn-2-one structure
3-Decyn-2-one structure
Product Name:3-Decyn-2-one
CAS No:91658-50-3
MF:C10H16O
MW:152.233443260193
CID:786834
PubChem ID:11094822
Update Time:2025-04-19

3-Decyn-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Decyn-2-one
    • dec-3-yn-2-one
    • 91658-50-3
    • 1-acetyl-octyne
    • DTXSID70454930
    • SCHEMBL4160194
    • Inchi: 1S/C10H16O/c1-3-4-5-6-7-8-9-10(2)11/h3-7H2,1-2H3
    • InChI Key: GILAHNNOBKTKSX-UHFFFAOYSA-N
    • SMILES: O=C(C)C#CCCCCCC

Computed Properties

  • Exact Mass: 152.120115130g/mol
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų
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